Cas no 1889509-36-7 (tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate
• CAS No: 1889509-36-7
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• CID: 6491108
• PubChem ID: 115113452
• Update Time: 2025-06-15

tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate
• EN300-1874246
• 1889509-36-7
• tert-butyl N-[5-(3-aminopropanoyl)-2-chlorophenyl]carbamate

• Inchi： 1S/C14H19ClN2O3/c1-14(2,3)20-13(19)17-11-8-9(4-5-10(11)15)12(18)6-7-16/h4-5,8H,6-7,16H2,1-3H3,(H,17,19)
• InChI Key： PTWDYEQUFFMBOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CCN)=O)=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.1084202g/mol
• Monoisotopic Mass: 298.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate

Introduction to Tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate (CAS No. 1889509-36-7)

Tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate (CAS No. 1889509-36-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The molecular structure incorporates a tert-butyl group, a chlorophenyl ring, and an aminopropanoyl moiety, each contributing to its distinct chemical behavior and reactivity.

The tert-butyl group (C(CH₃)₃-) is a well-known protective group in organic synthesis, often employed to shield reactive sites during multi-step reactions. Its stability under various conditions makes it an ideal choice for facilitating selective modifications in complex molecular architectures. In contrast, the chlorophenyl ring (C₆H₄Cl) introduces electrophilic characteristics, enhancing the compound's potential as a synthetic precursor for further functionalization. The presence of the aminopropanoyl moiety (NH(CH₂)₃CO-) adds another layer of reactivity, enabling nucleophilic substitutions and condensation reactions that are pivotal in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse intermediates like Tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate in the design of small-molecule drugs. Researchers have been exploring its utility in synthesizing inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding. For instance, studies have demonstrated its role as a key intermediate in the preparation of compounds that modulate kinases and proteases, which are critical in cancer therapeutics.

The compound's structural features also make it a candidate for developing derivatives with enhanced pharmacokinetic properties. The chlorophenyl ring, for example, has been shown to improve lipophilicity, while the tert-butyl group can be removed under specific conditions to reveal more reactive sites. This flexibility allows chemists to fine-tune the molecule's properties for optimal biological activity. Additionally, the aminopropanoyl side chain provides opportunities for further derivatization, enabling the creation of prodrugs or analogs with improved solubility and metabolic stability.

In the context of modern drug development, computational methods have been increasingly employed to predict the biological activity of compounds like Tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate. Molecular docking studies have revealed its potential as a scaffold for designing molecules with high affinity for specific targets. These virtual screening approaches have accelerated the identification of lead compounds, reducing the time and cost associated with traditional high-throughput screening methods.

One notable application of this compound is in the synthesis of kinase inhibitors, which play a crucial role in targeted cancer therapies. Kinases are enzymes that regulate numerous cellular processes, and their dysregulation is often associated with disease progression. By leveraging the structural motifs present in Tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate, researchers have developed novel inhibitors that disrupt aberrant signaling pathways in cancer cells. Preliminary results from preclinical studies suggest that these derivatives exhibit potent activity with favorable selectivity profiles.

The role of this compound extends beyond oncology; it has also been explored in inflammatory diseases and neurological disorders. The ability to modify its core structure allows for tailored interactions with biological targets involved in these conditions. For example, derivatives with enhanced solubility may improve oral bioavailability, while modifications to the chlorophenyl ring could enhance binding affinity to specific receptors or enzymes.

Synthetic methodologies have evolved significantly over recent years, enabling more efficient and scalable production of intermediates like Tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate. Advances in catalytic processes and green chemistry principles have reduced environmental impact while improving yield and purity. These innovations are essential for ensuring sustainable drug development practices that align with global regulatory standards.

The compound's versatility as a synthetic building block has also spurred interest in its use as a starting material for library synthesis programs. High-throughput combinatorial chemistry techniques allow researchers to generate large collections of derivatives rapidly, facilitating high-throughput screening (HTS) campaigns. Such libraries provide an extensive pool of candidates for optimizing pharmacological properties through structure-activity relationship (SAR) studies.

In conclusion, Tert-butyl N-5-(3-aminopropanoyl)-2-chlorophenylcarbamate (CAS No. 1889509-36-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in drug development underscores its importance in modern medicinal chemistry research. As our understanding of biological pathways continues to expand, compounds like this will remain indispensable tools for designing innovative therapeutic strategies.